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Compound of Interest

Compound Name: GW 833972A

Cat. No.: B1443875 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
GW 833972A is a potent and highly selective cannabinoid receptor 2 (CB2) agonist,

demonstrating a significant therapeutic potential in preclinical models of chronic cough and

neuroinflammatory conditions. Developed by GlaxoSmithKline, this small molecule has been

instrumental in elucidating the role of the CB2 receptor in various physiological and

pathological processes. This technical guide provides a comprehensive overview of the

discovery, synthesis, and key biological data of GW 833972A, intended to serve as a valuable

resource for researchers in the field of cannabinoid science and drug development.

Introduction
The endocannabinoid system, comprising cannabinoid receptors, endogenous ligands, and

metabolic enzymes, plays a crucial role in maintaining homeostasis. The cannabinoid receptor

2 (CB2) is primarily expressed in the peripheral nervous system and on immune cells, making it

an attractive therapeutic target for inflammatory and pain-related disorders, while avoiding the

psychoactive effects associated with cannabinoid receptor 1 (CB1) activation. GW 833972A
emerged from discovery efforts to identify selective CB2 agonists with therapeutic utility.
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A clear understanding of the physicochemical properties of a compound is fundamental for its

development and application in research. The key properties of GW 833972A are summarized

in the table below.

Property Value

IUPAC Name
N-{4-[4-(3-Chloro-5-fluoro-2-pyridinyl)phenyl]-2-

pyrimidinyl}-N-methylacetamide

CAS Number 1092502-33-4

Molecular Formula C23H18ClFN4O

Molecular Weight 432.87 g/mol

Appearance White to off-white solid

Synthesis of GW 833972A
The synthesis of GW 833972A involves a multi-step sequence, culminating in a key Suzuki

coupling reaction to form the biaryl core. The general synthetic scheme is outlined below. While

the exact, detailed protocol from the initial discovery is proprietary, the following represents a

plausible and common synthetic route based on related patent literature.
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Starting Material A
(Substituted Pyridine)

Intermediate 1
(Boronic Ester of A)

 Borylation

Starting Material B
(Substituted Pyrimidine)

Intermediate 2
(Halogenated B)

 Halogenation

GW 833972A

 Suzuki Coupling
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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